Cas no 2248350-23-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-fluorophenyl)-3-methylbutanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-fluorophenyl)-3-methylbutanoate
• CAS No: 2248350-23-2
• MF: C₁₉H₁₆FNO₄
• MW: 341.333048820496
• CID: 6449766
• PubChem ID: 165724415
• Update Time: 2025-06-10

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-fluorophenyl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6518387
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-fluorophenyl)-3-methylbutanoate
• 2248350-23-2

• Inchi： 1S/C19H16FNO4/c1-19(2,12-7-9-13(20)10-8-12)11-16(22)25-21-17(23)14-5-3-4-6-15(14)18(21)24/h3-10H,11H2,1-2H3
• InChI Key： AWVIJZTZWRJTAY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)(C)CC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 341.10633615g/mol
• Monoisotopic Mass: 341.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-fluorophenyl)-3-methylbutanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-fluorophenyl)-3-methylbutanoate (CAS No. 2248350-23-2) in Modern Chemical Biology

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-fluorophenyl)-3-methylbutanoate, identified by the CAS number 2248350-23-2, represents a structurally sophisticated compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate framework of fused heterocyclic rings and functional groups, exhibits promising potential as a pharmacophore in the development of novel therapeutic agents. The presence of both fluorine and methyl substituents in its molecular structure suggests enhanced metabolic stability and binding affinity, which are critical factors in drug design.

The isoindole core of this compound is particularly noteworthy, as it serves as a versatile scaffold for medicinal chemists. Isoindoles have been extensively studied for their role in modulating biological pathways, particularly those involving enzyme inhibition and receptor interaction. The dioxo group, positioned strategically within the molecule, contributes to its reactivity and ability to engage with biological targets in a precise manner. Furthermore, the 4-fluorophenyl moiety introduces electronic properties that can fine-tune the compound’s pharmacokinetic profile, making it an attractive candidate for further optimization.

In recent years, there has been a surge in research focused on identifying novel compounds with potential therapeutic applications. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-fluorophenyl)-3-methylbutanoate has emerged as a compound of interest due to its structural features that align well with current trends in drug discovery. Specifically, the combination of an isoindole backbone with electron-withdrawing groups such as the dioxo group and the fluorine atom creates a molecular entity that is both bioactive and synthetically accessible.

One of the most compelling aspects of this compound is its potential to interact with biological targets in a manner that mimics natural substrates or inhibitors. This property is particularly valuable in the context of enzyme inhibition, where precise binding interactions are essential for efficacy. The methylbutanoate side chain, while seemingly simple, plays a crucial role in determining the compound’s solubility and membrane permeability—key factors that influence its bioavailability. These attributes make it an ideal candidate for further exploration in preclinical studies.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-fluorophenyl)-3-methylbutanoate (CAS No. 2248350-23-2) involves a multi-step process that highlights the ingenuity of modern synthetic chemistry. The construction of the isoindole core requires careful consideration of reaction conditions to ensure high yield and purity. The introduction of the fluorine substituent at the para position of the phenyl ring is particularly challenging but can be achieved through selective fluorination techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

The pharmacological profile of this compound has been preliminarily evaluated through computational modeling and experimental assays. Initial studies suggest that it exhibits inhibitory activity against certain enzymes implicated in inflammatory pathways. The fluorine atom, known for its ability to enhance binding affinity through dipole interactions with biological targets, appears to play a pivotal role in this regard. Additionally, the dioxo group may contribute to stabilization of transition states during enzyme-substrate interactions, further enhancing its inhibitory potency.

Advances in chemical biology have enabled researchers to explore complex molecular interactions at an unprecedented level of detail. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating how compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-fluorophenyl)-3-methylbutanoate interact with their biological targets. These insights have not only informed drug design strategies but also provided a deeper understanding of disease mechanisms at the molecular level.

The integration of computational methods into drug discovery has revolutionized how compounds are designed and evaluated. Molecular docking simulations have been particularly useful in predicting how modifications to the structure of this compound might affect its binding affinity and selectivity. By leveraging these computational tools alongside experimental data, researchers can accelerate the process of identifying lead compounds for further development.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties through structural modifications. Strategies such as library screening and high-throughput screening (HTS) are being employed to identify derivatives with enhanced activity or reduced toxicity. Furthermore, collaborations between academic institutions and pharmaceutical companies are fostering innovation by combining expertise across disciplines.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-fluorophenyl)-3-methylbutanoate (CAS No. 2248350-23-2) stands out as a significant compound in chemical biology research due to its structural complexity and potential therapeutic applications. Its unique combination of functional groups positions it as a valuable scaffold for developing novel drugs targeting various diseases. As research continues to uncover new insights into molecular interactions,this compound will undoubtedly play an important role in advancing our understanding of biological processes and improving human health.